Cas no 137929-13-6 (2-methyl-4-(trifluoromethyl)-1,3-thiazole)
137929-13-6 structure
Product Name:2-methyl-4-(trifluoromethyl)-1,3-thiazole
CAS No:137929-13-6
MF:C5H4F3NS
MW:167.152170181274
MDL:MFCD08275737
CID:1248244
PubChem ID:15717201
Update Time:2025-04-20
2-methyl-4-(trifluoromethyl)-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-4-(trifluoromethyl)-1,3-thiazole
- Thiazole, 2-methyl-4-(trifluoromethyl)-
- 2-methyl-4-(trifluoromethyl)Thiazole
- 2-METHYL-4-TRIFLUOROMETHYLTHIAZOLE
- DTXSID70577310
- VKVKRKRGMBQYIC-UHFFFAOYSA-N
- DB-063219
- SCHEMBL343104
- AKOS005200091
- 4-(trifluoromethyl)-2-methylthiazole
- QSSGFRRHGIWXTK-UHFFFAOYSA-N
- 137929-13-6
-
- MDL： MFCD08275737
- Inchi： 1S/C5H4F3NS/c1-3-9-4(2-10-3)5(6,7)8/h2H,1H3
- InChI Key： VKVKRKRGMBQYIC-UHFFFAOYSA-N
- SMILES： S1C=C(C(F)(F)F)N=C1C
Computed Properties
- Exact Mass: 167.00172
- Monoisotopic Mass: 167.00165479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
2-methyl-4-(trifluoromethyl)-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D297794-1g |
4-(trifluoromethyl)-2-methylthiazole |
137929-13-6 | 95% | 1g |
$680 | 2024-05-24 | |
| eNovation Chemicals LLC | D297794-1g |
4-(trifluoromethyl)-2-methylthiazole |
137929-13-6 | 95% | 1g |
$680 | 2025-02-19 | |
| eNovation Chemicals LLC | D297794-1g |
4-(trifluoromethyl)-2-methylthiazole |
137929-13-6 | 95% | 1g |
$680 | 2025-02-25 |
2-methyl-4-(trifluoromethyl)-1,3-thiazole Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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